Cas no 1261496-95-0 (2-Bromo-3'-fluoro-2'-hydroxypropiophenone)

• Product Name: 2-Bromo-3'-fluoro-2'-hydroxypropiophenone
• CAS No: 1261496-95-0
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4938709
• Update Time: 2025-08-04

2-Bromo-3'-fluoro-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-2'-hydroxypropiophenone

• Inchi： 1S/C9H8BrFO2/c1-5(10)8(12)6-3-2-4-7(11)9(6)13/h2-5,13H,1H3
• InChI Key： FWNJUGMIJGNCLX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1O)F)=O

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 247.06

Additional information on 2-Bromo-3'-fluoro-2'-hydroxypropiophenone

Research Briefing on 2-Bromo-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261496-95-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261496-95-0) is a halogenated aromatic ketone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Bromo-3'-fluoro-2'-hydroxypropiophenone as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromo and fluoro substituents on the aromatic ring significantly enhance the electrophilicity of the carbonyl group, facilitating nucleophilic substitution reactions essential for constructing complex pharmacophores. The resulting BTK inhibitors exhibited potent activity against B-cell malignancies, with IC50 values in the nanomolar range.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was utilized as a covalent warhead in the design of irreversible protease inhibitors. The study highlighted the compound's ability to form stable covalent adducts with catalytic cysteine residues, thereby inhibiting viral proteases implicated in SARS-CoV-2 replication. Structural analysis via X-ray crystallography revealed that the 2'-hydroxy group plays a critical role in orienting the molecule for optimal binding to the protease active site.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-Bromo-3'-fluoro-2'-hydroxypropiophenone. A 2023 Organic Letters publication described a one-pot, transition-metal-free protocol for its preparation from commercially available 3-fluorosalicylaldehyde. This method achieved an 85% yield and reduced the need for hazardous reagents, aligning with green chemistry principles. The scalability of this synthesis has implications for industrial production of derivatives for high-throughput screening campaigns.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. Preliminary data presented at the 2024 Society of Nuclear Medicine Annual Meeting demonstrated that fluorine-18 labeled analogs of 2-Bromo-3'-fluoro-2'-hydroxypropiophenone exhibit favorable pharmacokinetics for PET imaging of tumor hypoxia. The presence of both bromine and fluorine atoms allows for facile isotopic exchange, making this scaffold particularly attractive for theranostic development.

In conclusion, 2-Bromo-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261496-95-0) continues to emerge as a valuable building block in medicinal chemistry. Its unique chemical properties enable diverse applications ranging from small molecule therapeutics to diagnostic agents. Future research directions may focus on expanding its utility in fragment-based drug discovery and exploring its interactions with emerging biological targets.